Cas no 151262-93-0 (o-Flutamide)

• Product Name: o-Flutamide
• CAS No: 151262-93-0
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• CID: 1075599
• PubChem ID: 384646
• Update Time: 2025-08-04

o-Flutamide Chemical and Physical Properties

Names and Identifiers

• Imp. F (EP): 2-Methyl-N-[2-nitro-5-(trifluoromethyl)phenyl]propanamide
• o-Flutamide
• 2-methyl-N-[2-nitro-5-(trifluoromethyl)phenyl]propanamide
• 2-Methyl-N-[6-nitro-3-(trifluoromethyl)phenyl]propanamide
• NSC 674689
• Flutamide EP Impurity F
• EX-A4937
• NSC-674689
• CHEMBL2000842
• 72G1HB13G2
• Flutamide Imp. F (EP); o-Flutamide; 2-Methyl-N-[2-nitro-5-(trifluoromethyl)phenyl]propanamide; Flutamide Impurity F
• NSC674689
• DTXSID10164743
• NCI60_026487
• O-FLUTAMIDE [USP-RS]
• FLUTAMIDE IMPURITY F [EP IMPURITY]
• 151262-93-0
• 2-METHYL-N-(2-NITRO-5-(TRIFLUOROMETHYL)PHENYL)PROPANAMIDE
• PROPANAMIDE, 2-METHYL-N-(2-NITRO-5-(TRIFLUOROMETHYL)PHENYL)-
• Q27266069
• UNII-72G1HB13G2
• O-FLUTAMIDE (USP-RS)
• DTXCID0087234
• FLUTAMIDE IMPURITY F (EP IMPURITY)

• Inchi： 1S/C11H11F3N2O3/c1-6(2)10(17)15-8-5-7(11(12,13)14)3-4-9(8)16(18)19/h3-6H,1-2H3,(H,15,17)
• InChI Key： ZMFQELZYFBRXFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(C(C)C)=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 276.07217670g/mol
• Monoisotopic Mass: 276.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.055 g/l) (25 º C),

o-Flutamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on o-Flutamide

Professional Introduction to o-Flutamide (CAS No. 151262-93-0)

o-Flutamide, with the chemical compound identifier CAS No. 151262-93-0, is a significant pharmaceutical compound that has garnered considerable attention in the field of medicinal chemistry and pharmacology. This introduction delves into the compound's chemical properties, its therapeutic applications, and the latest research findings that underscore its relevance in modern medicine.

The molecular structure of o-Flutamide is characterized by its fluorinated benzamide core, which contributes to its unique pharmacological profile. As a derivative of flutamide, it exhibits potent anti-androgenic properties, making it a valuable agent in the management of hormonal imbalances and related disorders. The compound's mechanism of action primarily involves the inhibition of androgen receptors, thereby modulating the effects of testosterone and other androgenic hormones.

In recent years, o-Flutamide has been extensively studied for its potential applications beyond traditional therapeutic areas. Emerging research suggests that the compound may have significant roles in oncology, particularly in the treatment of hormone-sensitive cancers. Studies have demonstrated that o-Flutamide can disrupt estrogen signaling pathways, which is a critical factor in the progression of certain breast cancers. This discovery has opened new avenues for developing novel treatment strategies that leverage the anti-androgenic properties of o-Flutamide.

The pharmacokinetic profile of o-Flutamide is another area of active investigation. Research indicates that the compound exhibits high bioavailability and rapid absorption upon oral administration, which makes it a convenient and effective therapeutic option. Additionally, studies have explored its metabolic pathways and interactions with cytochrome P450 enzymes, providing insights into potential drug-drug interactions and dosing regimens.

One of the most compelling aspects of o-Flutamide is its versatility in clinical applications. Beyond its well-established use in treating conditions such as prostate cancer and hirsutism, recent studies have highlighted its potential in managing neurological disorders. Preliminary research suggests that o-Flutamide may have neuroprotective effects, particularly in neurodegenerative diseases where androgen receptor modulation plays a role. This opens up exciting possibilities for further exploration in this domain.

The synthesis and chemical modifications of o-Flutamide have also been a focus of academic and industrial research. Advanced synthetic methodologies have enabled the development of analogs with enhanced pharmacological properties, including improved selectivity and reduced side effects. These advancements not only contribute to the optimization of existing therapies but also pave the way for new drug candidates derived from the o-Flutamide scaffold.

Ethical considerations and patient safety are paramount when evaluating any pharmaceutical compound like o-Flutamide. Clinical trials have consistently shown that while effective, the compound can have side effects such as gynecomastia and hot flashes. However, ongoing research aims to mitigate these effects through dose adjustments and combination therapies. The integration of patient-reported outcomes into clinical trial designs has further enhanced our understanding of how patients experience these side effects, leading to more personalized treatment approaches.

The regulatory landscape for o-Flutamide has evolved alongside advancements in medical science. Regulatory agencies now require comprehensive data on both efficacy and safety before approving a drug for clinical use. The rigorous evaluation process ensures that patients receive treatments that are not only effective but also safe for long-term use. This regulatory scrutiny has driven innovation in drug development, encouraging manufacturers to invest in research that addresses unmet medical needs.

The future prospects for o-Flutamide are promising, with ongoing research aiming to expand its therapeutic applications. Innovations in drug delivery systems, such as targeted nanoparticles, are being explored to enhance the compound's bioavailability and reduce systemic side effects. Additionally, collaborations between academia and industry are fostering new discoveries that could revolutionize how we use o-Flutamide in clinical practice.

In conclusion, , identified by its CAS number 151262-93-0, is a multifaceted pharmaceutical compound with significant implications for modern medicine. Its anti-androgenic properties make it a valuable tool in treating hormonal disorders and cancers, while ongoing research continues to uncover new therapeutic potentials. As our understanding of its mechanisms and applications evolves, so too does our ability to harness its benefits for patients worldwide.